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Compound of Interest

Compound Name:
Oxazolidine, 3,3'-methylenebis[5-

methyl-

Cat. No.: B1221322 Get Quote

An In-depth Analysis of 3,3'-methylenebis[5-methyloxazolidine]

Introduction
The compound identified by CAS number 66204-44-2 is chemically known as 3,3'-

methylenebis[5-methyloxazolidine]. It is a bicyclic organic compound widely utilized in industrial

applications as a broad-spectrum biocide and preservative. This technical guide provides a

comprehensive overview of its structural elucidation and physicochemical characterization for

researchers, scientists, and professionals in drug development and chemical manufacturing.

This molecule is also known by various trade names, including Grotan OX.

Chemical Identity and Physicochemical Properties
The fundamental identification and key physicochemical properties of 3,3'-methylenebis[5-

methyloxazolidine] are summarized below.
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Property Value

IUPAC Name
5-methyl-3-[(5-methyl-1,3-oxazolidin-3-

yl)methyl]-1,3-oxazolidine

Synonyms
Grotan OX, MBO, 3,3'-Methylenebis(5-

methyloxazolidine)

Molecular Formula C₉H₁₈N₂O₂

Molecular Weight 186.25 g/mol

Appearance Colorless to pale yellow transparent liquid

Boiling Point 247.6 °C at 760 mmHg

Density 1.00 - 1.20 g/mL

pH (1% aqueous solution) 9.0 - 11.0

Solubility Soluble in water, dispersible in oil

Table 1: Chemical Identity and Physicochemical Properties of CAS 66204-44-2.

Structural Elucidation
The structural confirmation of 3,3'-methylenebis[5-methyloxazolidine] relies on a combination of

spectroscopic techniques. While detailed experimental data from peer-reviewed literature is

limited, the expected analytical approaches are outlined below.

Synthesis
3,3'-methylenebis[5-methyloxazolidine] is synthesized through the condensation reaction of

paraformaldehyde and 2-hydroxypropylamine. The reaction stoichiometry is crucial and

typically involves a 3:2 molar ratio of the reactants. The process is characterized by being a

UVCB substance (Substances of Unknown or Variable composition, Complex reaction products

or Biological materials), indicating the product is a complex reaction mixture.
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Synthesis of 3,3'-methylenebis[5-methyloxazolidine].

Spectroscopic Characterization
NMR spectroscopy is a pivotal technique for the structural elucidation of organic molecules. For

3,3'-methylenebis[5-methyloxazolidine], both ¹H and ¹³C NMR would be employed to confirm

the connectivity of atoms.

Experimental Protocol (Hypothetical):

Instrument: Bruker Avance 400 MHz spectrometer.

Solvent: Chloroform-d (CDCl₃).

Standard: Tetramethylsilane (TMS) as an internal standard.

¹H NMR: Acquisition of a standard proton spectrum to identify the chemical shifts and

coupling patterns of the different proton environments.

¹³C NMR: Acquisition of a proton-decoupled carbon spectrum to determine the number and

chemical shifts of unique carbon atoms.

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, further confirming its structure.

Experimental Protocol (Hypothetical):

Instrument: A high-resolution mass spectrometer (e.g., Q-TOF).
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Ionization Mode: Electrospray Ionization (ESI) or Electron Impact (EI).

Analysis: Determination of the parent molecular ion peak and analysis of the fragmentation

pattern to identify characteristic fragments of the oxazolidine rings and the methylene bridge.

Analytical Characterization
The quantitative analysis of 3,3'-methylenebis[5-methyloxazolidine] in various matrices is

essential for quality control and formulation development. High-Performance Liquid

Chromatography (HPLC) is a commonly used technique for this purpose.

High-Performance Liquid Chromatography (HPLC)
An HPLC method with Diode-Array Detection (DAD) is suitable for the determination of 3,3'-

methylenebis[5-methyloxazolidine].

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a DAD detector.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water or a suitable buffer.

Detection: UV detection at a wavelength where the analyte exhibits maximum absorbance.

Sample Preparation: For analysis in industrial fluids, a sample clean-up step using a DNPH

(2,4-Dinitrophenylhydrazine) cartridge may be employed to derivatize and extract the

analyte.

Sample DNPH Cartridge
(Derivatization & Extraction) HPLC-DAD Analysis Quantification

Click to download full resolution via product page

Workflow for HPLC analysis of MBO.
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Biological Activity and Applications
The primary application of 3,3'-methylenebis[5-methyloxazolidine] is as a biocide in various

industrial formulations, including metalworking fluids, paints, and coatings. Its antimicrobial

activity is attributed to the slow release of formaldehyde, which acts as a potent antimicrobial

agent. Due to its industrial application, there is no established signaling pathway in a biological

context relevant to drug development.

Conclusion
3,3'-methylenebis[5-methyloxazolidine] (CAS 66204-44-2) is a well-established industrial

biocide. Its structural and analytical characterization can be performed using standard

spectroscopic and chromatographic techniques. This guide provides an overview of the key

methodologies and expected outcomes for the elucidation and characterization of this

compound. Further research into publicly available, detailed experimental data would be

beneficial for a more in-depth understanding.

To cite this document: BenchChem. [Technical Guide: Structural Elucidation and
Characterization of CAS 66204-44-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-characterization
https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-characterization
https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-characterization
https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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